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Compound of Interest

Compound Name: 3-(2-Methylphenyl)piperidine
CAS No.: 661470-63-9
Cat. No.: B1337337

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This comprehensive guide provides a detailed overview of 3-(2-Methylphenyl)piperidine, a
heterocyclic amine with significant potential in medicinal chemistry and drug development. This
document delves into its chemical identity, synthesis, pharmacological properties, and
analytical methodologies, offering a valuable resource for researchers in the field.

Chemical Identity and Nomenclature
IUPAC Name: 3-(2-Methylphenyl)piperidine

The systematic name assigned by the International Union of Pure and Applied Chemistry
(IUPAC) accurately describes the molecular structure: a piperidine ring substituted at the 3-
position with a 2-methylphenyl (or o-tolyl) group.

Synonyms:
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o 3-(o-tolyl)piperidine

Chemical Structure and Properties:

Property Value
Molecular Formula Ci2H17N
Molecular Weight 175.27 g/mol
CAS Number 661470-63-9[1]

Synthesis of 3-(2-Methylphenyl)piperidine

The primary and most efficient method for the synthesis of 3-(2-Methylphenyl)piperidine is
through the catalytic hydrogenation of its aromatic precursor, 3-(2-methylphenyl)pyridine. This
transformation is a cornerstone in the production of various piperidine derivatives, which are
crucial building blocks for a wide array of pharmaceuticals, including analgesics, neuroleptics,
and antidepressants.[1]

\ Catalytic Hydrogenation
G-(Z-Methylphenyl)pyridinej (e.9., Hz, Pd/C or PtO2) PG-(Z-Methylphenyl)piperidina
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Figure 1: General synthesis pathway for 3-(2-Methylphenyl)piperidine.
Experimental Protocol: Catalytic Hydrogenation

This protocol outlines a general procedure for the catalytic hydrogenation of 3-(2-
methylphenyl)pyridine. Optimization of catalyst, solvent, temperature, and pressure may be
required to achieve optimal yield and purity.

Materials:
o 3-(2-Methylphenyl)pyridine

e Palladium on carbon (Pd/C, 10%) or Platinum(IV) oxide (PtO2)
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o Ethanol or Methanol (solvent)

e Hydrogen gas (H2)

o Parr shaker or similar hydrogenation apparatus
Procedure:

 In a suitable pressure vessel, dissolve 3-(2-methylphenyl)pyridine in the chosen alcohol
solvent.

o Carefully add the catalyst (typically 5-10 mol% relative to the substrate).

o Seal the vessel and purge with an inert gas (e.g., nitrogen or argon) before introducing
hydrogen gas.

e Pressurize the vessel with hydrogen to the desired pressure (e.g., 50-100 psi).
o Heat the reaction mixture to the desired temperature (e.g., 50-80 °C) with vigorous stirring.

o Monitor the reaction progress by techniques such as Thin Layer Chromatography (TLC) or
Gas Chromatography-Mass Spectrometry (GC-MS) until the starting material is consumed.

e Upon completion, cool the reaction to room temperature and carefully vent the hydrogen
gas.

« Filter the reaction mixture through a pad of celite to remove the catalyst.
» Concentrate the filtrate under reduced pressure to yield the crude product.

» Purify the crude product by a suitable method, such as column chromatography or
distillation, to obtain pure 3-(2-Methylphenyl)piperidine.

Pharmacological Profile

While specific pharmacological data for 3-(2-Methylphenyl)piperidine is not extensively
available in the public domain, the piperidine scaffold is a well-established pharmacophore in a
multitude of clinically approved drugs, particularly those targeting the central nervous system
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(CNS).[2] Piperidine-containing compounds are known to interact with various receptors and
transporters, influencing neurotransmission.

Potential Areas of Pharmacological Interest:

e Dopamine and Serotonin Systems: Many piperidine derivatives exhibit affinity for dopamine
and serotonin receptors and transporters.[3][4] Given the structural similarities to other CNS-
active compounds, it is plausible that 3-(2-Methylphenyl)piperidine may modulate these
systems. Further in vitro binding assays and in vivo behavioral studies would be necessary
to elucidate its specific receptor interaction profile and functional activity.

e Analgesic and Neuroleptic Activity: The piperidine moiety is a key structural feature in
numerous analgesics and neuroleptic agents.[1] Preclinical screening of 3-(2-
Methylphenyl)piperidine in relevant animal models could reveal potential analgesic or
antipsychotic properties.
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Figure 2: Postulated interactions of 3-(2-Methylphenyl)piperidine with CNS targets.

Analytical Methodologies

Accurate identification and quantification of 3-(2-Methylphenyl)piperidine are crucial for
research and development. Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear
Magnetic Resonance (NMR) spectroscopy are the primary analytical techniques for this
purpose.
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Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS provides a robust method for the separation, identification, and quantification of 3-(2-
Methylphenyl)piperidine.

Recommended GC-MS Parameters (Starting Point):

Parameter Value

5% Phenyl/95% Methyl Silicone (e.g., HP-5ms),
30 m x 0.25 mm ID, 0.25 pm film thickness

Column

Injector Temp. 250 °C

Initial temp 100 °C, hold for 1 min, ramp at 10

Oven Program
°C/min to 280 °C, hold for 5 min

Carrier Gas Helium, constant flow of 1.0 mL/min
MS Transfer Line 280 °C

lon Source Temp. 230 °C

lonization Mode Electron lonization (El) at 70 eV
Scan Range 40-400 amu

Nuclear Magnetic Resonance (NMR) Spectroscopy

1H and 3C NMR spectroscopy are indispensable for the structural elucidation and confirmation
of 3-(2-Methylphenyl)piperidine.

Predicted *H and 33C NMR Data:

While experimental spectra should be obtained for definitive assignment, predicted chemical
shifts provide a useful reference. The *H NMR spectrum is expected to show characteristic
signals for the aromatic protons of the 2-methylphenyl group and the aliphatic protons of the
piperidine ring. The 13C NMR spectrum will display distinct signals for each of the 12 carbon
atoms in the molecule.
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Safety and Toxicology

Specific toxicological data for 3-(2-Methylphenyl)piperidine is not readily available. However,
based on the parent compound, piperidine, it should be handled with appropriate safety
precautions. Piperidine is classified as a flammable liquid and is harmful if swallowed, toxic in
contact with skin, and causes severe skin burns and eye damage.[5] Therefore, when working
with 3-(2-Methylphenyl)piperidine, it is imperative to use personal protective equipment
(PPE), including gloves, safety glasses, and a lab coat, and to work in a well-ventilated fume
hood.

Conclusion

3-(2-Methylphenyl)piperidine represents a promising scaffold for the development of novel
therapeutics, particularly for CNS disorders. Its synthesis via catalytic hydrogenation of the
corresponding pyridine is a well-established and efficient route. While its specific
pharmacological profile remains to be fully elucidated, its structural similarity to known bioactive
molecules suggests a high potential for interaction with key neurological targets. Further
research into its receptor binding affinities, in vivo efficacy, and safety profile is warranted to
fully explore its therapeutic potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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